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molecular formula C6H4BrN3O B1280738 6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one CAS No. 425702-91-6

6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

Cat. No. B1280738
M. Wt: 214.02 g/mol
InChI Key: KZVFUYHFHBBPPD-UHFFFAOYSA-N
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Patent
US08703759B2

Procedure details

A suspension of 40 g 5-bromo-2-hydrazinylpyridine (212 mmol) and 38 g 1,1′-Carbonyldiimidazole (234 mmol) in 500 mL acetonitrile was refluxed for 2 h. The reaction was then cooled to room temperature overnight. The precipitate was collect by filtration. 6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one as a light brown solid was collected. m/z (ESI)=213.9 [M+H]+. 1H NMR (δ, d6-DMSO, 400 MHz) 12.59 (s, 1H), 8.04 (dd, 1H), 7.21 (m, 2H).
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
38 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[CH:4][C:5]([NH:8][NH2:9])=[N:6][CH:7]=1.[C:10](N1C=CN=C1)(N1C=CN=C1)=[O:11]>C(#N)C>[Br:1][C:2]1[CH:3]=[CH:4][C:5]2[N:6]([C:10](=[O:11])[NH:9][N:8]=2)[CH:7]=1

Inputs

Step One
Name
Quantity
40 g
Type
reactant
Smiles
BrC=1C=CC(=NC1)NN
Name
Quantity
38 g
Type
reactant
Smiles
C(=O)(N1C=NC=C1)N1C=NC=C1
Name
Quantity
500 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 2 h
Duration
2 h
FILTRATION
Type
FILTRATION
Details
The precipitate was collect by filtration
CUSTOM
Type
CUSTOM
Details
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one as a light brown solid was collected

Outcomes

Product
Name
Type
Smiles
BrC=1C=CC=2N(C1)C(NN2)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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